N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-N'-(2-phenylethyl)ethanediamide

• IUPAC Name: N'-(11-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)-N-(2-phenylethyl)oxamide
• InChI: InChI=1S/C21H21N3O3/c25-18-7-6-15-12-17(13-16-9-11-24(18)19(15)16)23-21(27)20(26)22-10-8-14-4-2-1-3-5-14/h1-5,12-13H,6-11H2,(H,22,26)(H,23,27)
• InChI Key: ICQUMHDFHVVWPM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N2CCC3=CC(=CC1=C32)NC(=O)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol
• CAS No.: 898435-65-9

Description

N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-N'-(2-phenylethyl)ethanediamide is a useful research compound. Its molecular formula is C21H21N3O3 and its molecular weight is 363.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 363.15829154 g/mol and the complexity rating of the compound is 587. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

N-{11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-trien-6-yl}-N'-(2-phenylethyl)ethanediamide is a complex organic compound belonging to the class of azatricyclo compounds. Its unique molecular structure and functional groups suggest potential biological activities that are of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound has a molecular formula of C22H23N3O3 and a molecular weight of approximately 377.4 g/mol. The structure features a tricyclic core characterized by an oxo group at position 11 and an ethanediamide moiety, which is significant for its biological interactions.

Property	Value
Molecular Formula	C22H23N3O3
Molecular Weight	377.4 g/mol
CAS Number	898435-85-3
Structural Features	Tricyclic core with oxo and amide functionalities

While the precise mechanism of action for this compound remains to be fully elucidated, preliminary studies suggest it may interact with various biological targets, including enzymes and receptors involved in disease processes. The tricyclic structure may influence its binding affinity to specific targets, which could lead to modulation of biochemical pathways relevant to therapeutic applications.

Biological Activity

Research indicates that compounds similar to this compound exhibit a range of biological activities:

• Antimicrobial Activity : Initial screenings have shown that azatricyclo compounds can possess antimicrobial properties, potentially making them candidates for developing new antibiotics.
• Neuropharmacological Effects : Similar compounds have been studied for their ability to modulate neurotransmitter systems, which may have implications for treating psychiatric disorders.
• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways, which is critical for the development of drugs targeting metabolic disorders.

Case Studies

Several studies have investigated the biological activity of structurally related compounds:

• Study on Antimicrobial Properties : A study published in the Journal of Medicinal Chemistry evaluated various azatricyclo derivatives for their antimicrobial efficacy against a panel of pathogens. Results indicated that certain derivatives exhibited significant inhibitory effects on bacterial growth.
• Neuropharmacological Study : Research in Neuropharmacology assessed the effects of related compounds on neurotransmitter release in vitro. Findings suggested that these compounds could enhance serotonin levels, indicating potential antidepressant activity.